Cas no 616895-49-9 (1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide)

• Product Name: 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide
• CAS No: 616895-49-9
• MF: C₂₆H₁₈Br₂F₂N₂Ni
• MW: 614.932733058929
• CID: 5224733
• Update Time: 2026-03-07

1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide Chemical and Physical Properties

Names and Identifiers

• 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide

• Inchi： 1S/C26H18F2N2.2BrH.Ni/c27-21-11-15-23(16-12-21)29-25(19-7-3-1-4-8-19)26(20-9-5-2-6-10-20)30-24-17-13-22(28)14-18-24;;;/h1-18H;2*1H;/q;;;+2/p-2
• InChI Key： VBCXRMXVRNCRDL-UHFFFAOYSA-L
• SMILES： C1C=CC(C(C(C2C=CC=CC=2)=NC2C=CC(F)=CC=2)=NC2C=CC(F)=CC=2)=CC=1.[Ni](Br)Br

Additional information on 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide

Introduction to 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide (CAS No. 616895-49-9)

The compound 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide, identified by its CAS number 616895-49-9, represents a significant advancement in the field of coordination chemistry and its applications in modern pharmaceuticals and materials science. This nickel(II) complex, characterized by its unique structural framework and functional groups, has garnered considerable attention due to its potential in catalytic processes and as a precursor for advanced molecular architectures.

In recent years, the development of transition metal complexes has been a focal point in synthetic chemistry, particularly for their role in catalysis and medicinal applications. The presence of nickel(II) in this compound offers a versatile platform for designing complexes with tailored properties. The 1,2-diphenyl-1,2-bis[(N-4-fluorophenyl)imino]ethane ligand framework introduces steric and electronic effects that can be finely tuned to modulate the reactivity and selectivity of the nickel center. This is particularly relevant in the context of cross-coupling reactions, which are fundamental to constructing complex organic molecules.

The incorporation of N-4-fluorophenyl groups into the ligand system adds an additional layer of functionality. Fluorine atoms are known for their ability to influence electronic properties and metabolic stability, making them valuable in drug design. The electron-withdrawing nature of fluorine can enhance the Lewis acidity of the nickel center, facilitating interactions with substrates in catalytic cycles. This feature has been explored in various contexts, including the activation of small molecules like carbon monoxide and hydrogen.

Recent studies have highlighted the utility of this compound in homogeneous catalysis. For instance, it has been employed as a catalyst for the coupling of aryl halides with organometallic reagents, demonstrating high efficiency and selectivity. The bidentate nature of the 1,2-diphenyl-1,2-bis[(N-4-fluorophenyl)imino]ethane ligand ensures strong binding to the nickel center, which is crucial for maintaining catalytic activity under various reaction conditions.

The bromide counterions in the compound's name, 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide, also play a significant role in its reactivity. Bromide ions can participate in ligand exchange reactions, allowing for further functionalization of the complex. This flexibility makes it a valuable tool for researchers aiming to develop novel catalysts or explore new synthetic pathways.

In the realm of pharmaceuticals, transition metal complexes have shown promise as therapeutic agents due to their ability to interact with biological targets in unique ways. While this particular compound is not currently under clinical investigation as a drug itself, its structural motifs have inspired the design of other metal-based pharmaceuticals. The combination of aromatic rings and fluorinated phenyl groups provides a scaffold that can be modified to enhance bioavailability and target specificity.

The synthesis of 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide involves multi-step organic transformations followed by coordination chemistry techniques. The careful selection of reagents and reaction conditions is essential to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient preparations of such complexes, making them more accessible for research purposes.

The spectroscopic and crystallographic properties of this compound have been thoroughly investigated to understand its structure-function relationships. Techniques such as nuclear magnetic resonance (NMR), X-ray diffraction (XRD), and electron paramagnetic resonance (EPR) have provided insights into its molecular architecture and electronic environment. These studies are crucial for rationalizing its catalytic behavior and designing derivatives with improved properties.

The potential applications of this compound extend beyond catalysis and pharmaceuticals. Its unique structural features make it a candidate for materials science applications, such as organic electronics and magnetic materials. The ability to tune electronic properties through ligand design opens up possibilities for developing novel functional materials with tailored characteristics.

In conclusion, 1,2-Diphenyl-1,2-Bis[(N-4-fluorophenyl)imino]ethane-nickel(II)-dibromide (CAS No. 616895-49-9) is a remarkable example of how coordination chemistry can lead to innovative compounds with broad utility. Its development reflects the ongoing progress in understanding the role of transition metals in chemical transformations and their potential impact on various scientific disciplines.